Cas no 38862-71-4 (Benzoic acid, 2,4-dihydroxy-6-methyl-, phenylmethyl ester)

• Product Name: Benzoic acid, 2,4-dihydroxy-6-methyl-, phenylmethyl ester
• CAS No: 38862-71-4
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 1492658
• PubChem ID: 12223617
• Update Time: 2025-04-21

Benzoic acid, 2,4-dihydroxy-6-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-6-methyl-, phenylmethyl ester
• benzyl 2,4-dihydroxy-6-methylbenzoate
• DTXSID90481208
• SCHEMBL1129779
• 38862-71-4
• DB-141521

• Inchi： 1S/C15H14O4/c1-10-7-12(16)8-13(17)14(10)15(18)19-9-11-5-3-2-4-6-11/h2-8,16-17H,9H2,1H3
• InChI Key： NAELFZKDZWMPBW-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC(=CC=1C)O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters